3-benzyl-7-((3,4-dimethoxyphenethyl)amino)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
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Overview
Description
3-benzyl-7-((3,4-dimethoxyphenethyl)amino)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C23H23N5O4 and its molecular weight is 433.468. The purity is usually 95%.
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Scientific Research Applications
Novel Synthesis Approaches
Several studies have focused on the synthesis of pyrimido[4,5-d]pyrimidine derivatives through innovative methods, highlighting their potential in generating compounds with significant biological activities. For instance, a study described a three-component, one-pot synthesis of new pyrimido[4,5-d]pyrimidine-2,4-diones, showcasing an efficient and solvent-free approach to create these compounds (Bazgir et al., 2008). This method emphasizes operational simplicity and environmental friendliness due to the absence of solvents.
Antimicrobial and Antitumor Activities
The antimicrobial activity of synthesized compounds, such as pyrano[2,3-d]pyrimidines and triazolopyrimidines, has been tested, with some compounds showing promising results (El-Agrody et al., 2001). Additionally, a separate study on the synthesis of 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine revealed its potent lipid-soluble inhibition of mammalian dihydrofolate reductase and significant antitumor activity against specific carcinomas (Grivsky et al., 1980).
Development of Anti-Inflammatory and Analgesic Agents
Research into the synthesis of novel compounds derived from visnaginone and khellinone has led to the identification of compounds with high COX-2 selectivity indices, demonstrating substantial analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020). These findings suggest the potential of pyrimido[4,5-d]pyrimidine derivatives in developing new therapeutic agents.
Fluorescent Probes for Metal Ions
A study highlighted the synthesis of a fluorescent probe based on pyrimidine, which exhibits high selectivity for Al3+ ions, demonstrating the utility of these compounds in sensing applications (Upadhyay & Kumar, 2010). This research opens avenues for the development of sensitive and selective sensors for environmental and biological monitoring.
Mechanism of Action
Future Directions
Properties
IUPAC Name |
6-benzyl-2-[2-(3,4-dimethoxyphenyl)ethylamino]-8H-pyrimido[4,5-d]pyrimidine-5,7-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N5O4/c1-31-18-9-8-15(12-19(18)32-2)10-11-24-22-25-13-17-20(26-22)27-23(30)28(21(17)29)14-16-6-4-3-5-7-16/h3-9,12-13H,10-11,14H2,1-2H3,(H2,24,25,26,27,30) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTLCCNAABXAQGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNC2=NC=C3C(=N2)NC(=O)N(C3=O)CC4=CC=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.